Cas no 84907-21-1 (4-(dimethylamino)-2-formylbenzoic acid)

• Product Name: 4-(dimethylamino)-2-formylbenzoic acid
• CAS No: 84907-21-1
• CID: 4660220
• Update Time: 2025-06-27

4-(dimethylamino)-2-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-2-formylbenzoic acid

Additional information on 4-(dimethylamino)-2-formylbenzoic acid

Comprehensive Overview of 4-(Dimethylamino)-2-formylbenzoic Acid (CAS No. 84907-21-1): Properties, Applications, and Industry Insights

4-(Dimethylamino)-2-formylbenzoic acid (CAS No. 84907-21-1) is a specialized organic compound with a unique molecular structure that combines a benzoic acid backbone with dimethylamino and formyl functional groups. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity and potential applications. Its IUPAC name reflects its precise chemical configuration, while its CAS registry number (84907-21-1) ensures unambiguous identification in global databases.

The growing interest in 4-(dimethylamino)-2-formylbenzoic acid is driven by its role as a key intermediate in synthesizing heterocyclic compounds, which are widely used in drug discovery. Researchers frequently search for "CAS 84907-21-1 solubility" or "synthesis of 4-(dimethylamino)-2-formylbenzoic acid," highlighting its relevance in experimental workflows. The compound's formyl group enables condensation reactions, making it valuable for constructing pharmacophores in medicinal chemistry.

From a physicochemical perspective, 4-(dimethylamino)-2-formylbenzoic acid typically appears as a crystalline solid with moderate solubility in polar organic solvents. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification, addressing frequent queries such as "how to characterize 84907-21-1." Its molecular weight (207.22 g/mol) and melting point range are critical parameters for industrial scale-up processes.

The compound's electron-donating dimethylamino group enhances its utility in photoactive materials, aligning with trending research in organic electronics. Recent publications explore its derivatives for OLED applications, responding to searches like "84907-21-1 in material science." This dual applicability in life sciences and advanced materials positions it as a multifunctional building block in contemporary chemistry.

Quality control of CAS 84907-21-1 requires strict adherence to GMP standards, particularly for pharmaceutical use. Common concerns about "stability of 4-(dimethylamino)-2-formylbenzoic acid" underscore the need for proper storage conditions—typically under inert atmospheres at controlled temperatures. Regulatory compliance documentation, including COA (Certificate of Analysis), is essential for end-users in regulated industries.

Emerging applications in bioconjugation chemistry have expanded the demand for this compound, with researchers investigating its carboxylic acid group for protein labeling techniques. The rise of click chemistry and proteomics has generated related long-tail keywords such as "84907-21-1 in bioconjugation" and "formylbenzoic acid derivatives for bioimaging."

Environmental considerations for 4-(dimethylamino)-2-formylbenzoic acid production include optimizing atom economy and reducing hazardous byproducts, addressing the industry's shift toward green chemistry principles. Manufacturers increasingly highlight sustainable synthesis routes in response to queries like "eco-friendly production of CAS 84907-21-1."

In conclusion, 4-(dimethylamino)-2-formylbenzoic acid (CAS No. 84907-21-1) represents a high-value chemical entity with cross-disciplinary importance. Its evolving applications in drug development, functional materials, and biochemical tools ensure sustained scientific and commercial interest, while proper handling protocols maintain its utility across diverse research fields.